Cas no 956446-00-7 (Methyl 4-hydroxy-1H-pyrrole-2-carboxylate)

• Product Name: Methyl 4-hydroxy-1H-pyrrole-2-carboxylate
• CAS No: 956446-00-7
• MF: C₆H₇NO₃
• MW: 141.124681711197
• CID: 5019275
• PubChem ID: 16639106
• Update Time: 2025-05-20

Methyl 4-hydroxy-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-hydroxy-1H-pyrrole-2-carboxylate
• Methyl 4-Hydroxypyrrole-2-carboxylate
• 1H-Pyrrole-2-carboxylic acid, 4-hydroxy-, methyl ester
• Methyl 4-hydroxy-1H-pyrrole-2-carboxylate

• Inchi： 1S/C6H7NO3/c1-10-6(9)5-2-4(8)3-7-5/h2-3,7-8H,1H3
• InChI Key： AAHOSGJLUMHDJM-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(=CN1)O)=O

Computed Properties

• Exact Mass: 141.042593085g/mol
• Monoisotopic Mass: 141.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 62.3

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 247.2±40.0 °C at 760 mmHg
• Flash Point: 103.3±27.3 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Methyl 4-hydroxy-1H-pyrrole-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives

Additional information on Methyl 4-hydroxy-1H-pyrrole-2-carboxylate

Methyl 4-hydroxy-1H-pyrrole-2-carboxylate (CAS No. 956446-00-7): Properties, Applications, and Market Insights

Methyl 4-hydroxy-1H-pyrrole-2-carboxylate (CAS No. 956446-00-7) is a versatile organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, also known as methyl 4-hydroxypyrrole-2-carboxylate, belongs to the pyrrole family, which is renowned for its diverse biological activities and applications in synthetic chemistry. Its unique molecular structure, featuring a hydroxyl group and a carboxylate ester, makes it a valuable intermediate in the synthesis of more complex molecules.

The chemical formula of Methyl 4-hydroxy-1H-pyrrole-2-carboxylate is C₆H₇NO₃, and it has a molecular weight of 141.13 g/mol. The compound is typically a white to off-white crystalline powder with a melting point ranging between 120-125°C. Its solubility profile includes moderate solubility in polar organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), while it exhibits limited solubility in water. These properties make it an ideal candidate for various synthetic applications, particularly in the development of bioactive molecules.

One of the most prominent applications of Methyl 4-hydroxy-1H-pyrrole-2-carboxylate is in the pharmaceutical industry. Researchers have explored its potential as a building block for the synthesis of novel drug candidates, especially those targeting infectious diseases and metabolic disorders. The pyrrole ring, a common motif in many FDA-approved drugs, contributes to the compound's ability to interact with biological targets. For instance, derivatives of this compound have shown promise in the development of antimicrobial and anti-inflammatory agents, aligning with the growing demand for new therapeutic options in the post-antibiotic era.

In addition to its pharmaceutical applications, Methyl 4-hydroxy-1H-pyrrole-2-carboxylate is also utilized in agrochemical research. The compound's structural features make it a valuable intermediate for designing pesticides and herbicides with improved efficacy and environmental safety. With the increasing focus on sustainable agriculture and reduced chemical footprints, researchers are actively investigating pyrrole-based compounds as alternatives to traditional agrochemicals. This trend is particularly relevant given the rising global concerns about food security and the need for eco-friendly farming solutions.

The compound's role in material science cannot be overlooked either. Methyl 4-hydroxy-1H-pyrrole-2-carboxylate serves as a precursor for the synthesis of conductive polymers and organic semiconductors. These materials are critical for advancing technologies such as flexible electronics, solar cells, and sensors. As the demand for renewable energy and smart devices continues to grow, the importance of pyrrole derivatives in material innovation is expected to rise significantly.

From a market perspective, the demand for Methyl 4-hydroxy-1H-pyrrole-2-carboxylate is driven by its multifaceted applications and the expanding research in life sciences and advanced materials. The compound is commercially available through specialized chemical suppliers, with pricing varying based on purity and quantity. Recent market analyses indicate a steady growth trajectory for pyrrole derivatives, fueled by investments in drug discovery and sustainable technologies. Companies operating in this space are focusing on scaling up production while maintaining high-quality standards to meet the needs of diverse industries.

For researchers and industry professionals seeking detailed information about Methyl 4-hydroxy-1H-pyrrole-2-carboxylate, it is essential to consult reliable sources such as peer-reviewed journals, patent databases, and chemical catalogs. Key search terms like "methyl 4-hydroxypyrrole-2-carboxylate uses," "CAS 956446-00-7 applications," and "pyrrole derivatives in drug discovery" can yield valuable insights into the compound's potential. Additionally, staying updated with the latest advancements in organic synthesis and green chemistry can provide new avenues for utilizing this versatile molecule.

In conclusion, Methyl 4-hydroxy-1H-pyrrole-2-carboxylate (CAS No. 956446-00-7) is a compound of significant scientific and industrial interest. Its applications span across pharmaceuticals, agrochemicals, and materials science, making it a cornerstone in modern chemical research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health, agriculture, and technology.